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Compound of Interest

Compound Name: Ammonium iodate

Cat. No.: B156991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium iodate (NH₄IO₃),

detailing its discovery, synthesis protocols, and key physicochemical properties. The

information is intended to support research and development activities where this compound

may be of interest.

Discovery and History
The specific discovery of ammonium iodate is not well-documented in historical chemical

literature. Its synthesis likely emerged from the broader investigation of iodine and its

compounds following the element's discovery by Bernard Courtois in 1811 and its subsequent

characterization by Joseph Louis Gay-Lussac.[1] The preparation of various salts of newly

discovered elements was a common practice for chemists in the 19th century to understand

their properties and reactivity. As such, the synthesis of ammonium iodate was likely a logical

extension of the characterization of iodic acid and the well-known ammonium cation.

Physicochemical Properties
Ammonium iodate is a white, crystalline, odorless powder.[2][3] It is an inorganic salt

composed of the ammonium cation (NH₄⁺) and the iodate anion (IO₃⁻).[3][4] The compound is

notable for containing both a reducing agent (ammonium ion) and a strong oxidizing agent

(iodate ion) within the same molecule, which contributes to its instability upon heating.[3][5]
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Quantitative Data Summary
The following tables summarize the key quantitative properties of ammonium iodate.

Table 1: Physical Properties of Ammonium Iodate

Property Value

Molar Mass 192.94 g/mol [5]

Appearance White crystalline powder[2][5]

Density 3.309 g/cm³[5]

Melting Point Decomposes at 150 °C[2][5]

Table 2: Solubility of Ammonium Iodate in Water

Temperature (°C) Solubility ( g/100 mL)

15 2.6[6]

20 2.06[7]

25 2.9883[8]

100 14.5[6]

Synthesis of Ammonium Iodate
Several methods have been reported for the synthesis of ammonium iodate. The choice of

method may depend on the desired purity, scale, and available starting materials.

Experimental Protocols
Protocol 1: Neutralization of Iodic Acid with Ammonia

This is a common and straightforward method for preparing ammonium iodate.[5]

Materials:
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Iodic acid (HIO₃)

Ammonia solution (e.g., 25% NH₃ in water)

Distilled water

Procedure:

Dissolve a known quantity of iodic acid in distilled water with gentle heating to create a

saturated solution.

Cool the solution to room temperature.

Slowly add the ammonia solution dropwise to the iodic acid solution while stirring

continuously.

Ammonium iodate will precipitate out of the solution as a white solid due to its lower

solubility.

Continue adding ammonia until no further precipitation is observed.

Filter the precipitate using a Buchner funnel.

Wash the collected crystals with a small amount of cold distilled water to remove any

soluble impurities.

Dry the purified ammonium iodate crystals in a desiccator over a suitable drying agent.

Protocol 2: Precipitation from an Iodate Solution with an Ammonium Salt

This method relies on the low solubility of ammonium iodate to precipitate it from a solution

containing a more soluble iodate salt and an ammonium salt.[5]

Materials:

A soluble iodate salt (e.g., potassium iodate, KIO₃)

An ammonium salt (e.g., ammonium sulfate, (NH₄)₂SO₄)
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Distilled water

Procedure:

Prepare separate aqueous solutions of the soluble iodate salt and the ammonium salt.

Mix the two solutions with constant stirring.

Ammonium iodate will precipitate out of the solution.

Allow the mixture to stand to ensure complete precipitation.

Filter the precipitate.

Wash the collected crystals with cold distilled water.

Dry the product in a desiccator.

Protocol 3: Oxidation of Iodine with Hydrogen Peroxide in Ammonia

This method involves the in-situ formation of iodate from iodine.

Materials:

Iodine (I₂)

Concentrated ammonia solution

Hydrogen peroxide (H₂O₂) solution

Procedure:

Suspend iodine powder in a concentrated ammonia solution.

Slowly add hydrogen peroxide solution to the mixture while stirring. The reaction is

exothermic and should be controlled.

The iodine will be oxidized to iodate, which then reacts with the ammonium ions to form

ammonium iodate.
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The ammonium iodate will precipitate from the solution.

Isolate the product by filtration, wash with cold water, and dry.

Caution: A hazardous and strongly discouraged method involves the direct reaction of iodine

with ammonium hydroxide. This reaction can produce the highly explosive and shock-sensitive

compound nitrogen triiodide (NI₃).[5]

Chemical Properties and Decomposition
Ammonium iodate is a strong oxidizing agent and should be handled with care, especially in

the presence of combustible materials.[2][5]

Upon heating to its decomposition temperature of 150 °C, ammonium iodate decomposes into

nitrogen gas, oxygen gas, iodine vapor, and water.[5] The decomposition reaction is as follows:

2 NH₄IO₃(s) → N₂(g) + O₂(g) + I₂(g) + 4 H₂O(g)

The decomposition can be catalyzed by certain substances, such as potassium dichromate or

copper(II) chloride, allowing it to proceed at temperatures as low as room temperature.[5]

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of ammonium iodate
via the neutralization and precipitation methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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